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Compound of Interest

Compound Name: 1-Phenyltetrazole-5-thiol

Cat. No.: B125466

An In-depth Technical Guide to 1-
Phenyltetrazole-5-thiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Phenyltetrazole-5-thiol, a
versatile heterocyclic compound with significant applications in various scientific and industrial
fields. This document details its chemical identity, physical and spectral properties, synthesis
protocols, and known applications, with a focus on providing actionable information for
professionals in research and development.

Chemical Identity and Synonyms

1-Phenyltetrazole-5-thiol is a well-characterized organic compound with the chemical formula
C7HeNa4S. It is systematically named 1-Phenyl-1H-tetrazole-5-thiol. Due to its widespread use
and the existence of its tautomeric form, 1-phenyl-1,2-dihydro-5H-tetrazole-5-thione, it is known
by a multitude of synonyms. Establishing a clear understanding of these alternative names is
crucial for comprehensive literature searches and material sourcing.

The compound is registered under CAS Number 86-93-1. A comprehensive list of its synonyms
is provided in Table 1.

Table 1: Synonyms and Identifiers for 1-Phenyltetrazole-5-thiol
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Synonym

Identifier Type

1-Phenyl-5-mercaptotetrazole

Common Name

1-Phenyl-1H-tetrazole-5-thiol

IUPAC Name

1-Phenyl-5-mercapto-1,2,3,4-tetrazole

Systematic Name

5-Mercapto-1-phenyltetrazole

Common Name

Phenylmercaptotetrazole

Common Name

Mercaptophenyltetrazole

Common Name

1-Phenyltetrazole-thiol

Common Name

1-Phenyltetrazoline-5-thione

Tautomeric Form Name

1-phenyl-2H-tetrazole-5-thione

Tautomeric Form Name

PMT Abbreviation

86-93-1 CAS Registry Number
201-710-5 EC Number
1PI3BD9U68 UNII

690730 PubChem CID
CHEBI:79916 ChEBI ID
MFCD00003129 MDL Number

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral properties of 1-Phenyltetrazole-5-thiol is

presented below. This data is essential for its handling, characterization, and application in

experimental settings.

Physicochemical Properties

The physical properties of 1-Phenyltetrazole-5-thiol are summarized in Table 2.
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Table 2: Physicochemical Properties of 1-Phenyltetrazole-5-thiol

Property Value Source
Molecular Formula C7HeN4S [1][2]
Molecular Weight 178.22 g/mol [3]

White to off-white crystalline

Appearance [4][5]
powder

Melting Point 145-151 °C (decomposes) [41[6]

Boiling Point ~342 °C (rough estimate) [6]

Density ~1.305 g/cm? (rough estimate) [6]
Soluble in ethanol, acetone,

Solubility chloroform, and methanol. [6][7]
Partially soluble in water.

pKa -3.85 + 0.20 (Predicted) [6]

Spectral Data

Spectral data is fundamental for the structural elucidation and purity assessment of 1-

Phenyltetrazole-5-thiol.

Table 3: Spectral Data for 1-Phenyltetrazole-5-thiol

Spectroscopy Type Key Features/Reference
1H NMR Data available in DMSO-ds.[8]
13C NMR Data available.

Infrared (IR)

KBr disc and nujol mull spectra are available.[9]

Mass Spectrometry (MS)

Electron lonization (EI) mass spectrum is
available in the NIST WebBook.[10]
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Experimental Protocols

Detailed methodologies for the synthesis of 1-Phenyltetrazole-5-thiol are crucial for its
production in a laboratory setting. Below are representative experimental protocols.

Synthesis from Phenyl isothiocyanate and Sodium Azide

This is a commonly cited method for the preparation of 1-Phenyltetrazole-5-thiol.

Protocol:

A mixture of phenyl isothiocyanate and sodium azide in an aqueous solution is refluxed.
e The reaction is monitored until the starting materials are consumed.

» Upon cooling, the sodium salt of 1-Phenyltetrazole-5-thiol precipitates.

e The salt is collected by filtration.

 Acidification of the aqueous solution of the sodium salt with a strong acid (e.g., HCI) to a pH
of 2-3 yields the crude product.

e The crude 1-Phenyltetrazole-5-thiol is then purified by recrystallization from a suitable
solvent such as ethanol or a toluene/water mixture.[11]

Purification by Recrystallization

For obtaining high-purity 1-Phenyltetrazole-5-thiol, recrystallization is a standard procedure.
Protocol:

e Dissolve the crude 1-Phenyltetrazole-5-thiol in a minimal amount of hot solvent (e.g.,
ethanol or chloroform).

 Allow the solution to cool slowly to room temperature, and then place it in an ice bath to
maximize crystal formation.

o Collect the purified crystals by filtration.
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e Wash the crystals with a small amount of cold solvent.

e Dry the crystals under vacuum.

Mandatory Visualizations
Logical Workflow for Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of 1-
Phenyltetrazole-5-thiol.
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Caption: General workflow for the synthesis and purification of 1-Phenyltetrazole-5-thiol.

Biological Signhaling Pathways
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Despite its application as an intermediate in the synthesis of pharmaceuticals and its noted
cytotoxic and antifungal properties, detailed information regarding the specific biological
signaling pathways directly modulated by 1-Phenyltetrazole-5-thiol is not extensively
documented in publicly available scientific literature. Its biological effects are generally
attributed to the broader class of tetrazole-containing compounds, but specific molecular
targets and pathway interactions for 1-Phenyltetrazole-5-thiol itself remain an area for further
investigation.

Applications

1-Phenyltetrazole-5-thiol is a valuable compound with a range of applications stemming from
its unique chemical structure.

e Pharmaceutical Intermediate: It serves as a crucial building block in the synthesis of various
active pharmaceutical ingredients (APIs).[11]

» Corrosion Inhibitor: It is an effective corrosion inhibitor, particularly for metals like aluminum
in acidic environments.[5]

e Agrochemicals: The compound is used in the formulation of pesticides and herbicides, where
it can enhance stability and solubility.

e Photography: It has been used as a stabilizer for photosensitive materials.[5]

¢ Analytical Chemistry: It can act as a reagent for the detection and quantification of metal

ions.

This technical guide provides a foundational understanding of 1-Phenyltetrazole-5-thiol. For
further in-depth analysis, researchers are encouraged to consult the cited literature and
specialized chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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